N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)cyclobutanecarboxamide

• IUPAC Name: N-[1-(oxolan-3-yl)pyrazol-4-yl]cyclobutanecarboxamide
• InChI: InChI=1S/C12H17N3O2/c16-12(9-2-1-3-9)14-10-6-13-15(7-10)11-4-5-17-8-11/h6-7,9,11H,1-5,8H2,(H,14,16)
• InChI Key: UUALVCXRIKBOQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NC2=CN(N=C2)C3CCOC3
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The tetrahydrofuran group is a five-membered ring with an oxygen atom, which would introduce some polarity to the molecule. The pyrazole group is a five-membered ring with two nitrogen atoms, which could potentially participate in hydrogen bonding. The cyclobutanecarboxamide group is a four-membered ring with a carbonyl (C=O) and an amide (NH2) group, which would also contribute to the polarity of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The tetrahydrofuran group could potentially undergo reactions at the oxygen atom, such as acid-base reactions. The pyrazole group could potentially participate in reactions at the nitrogen atoms, such as nucleophilic substitution or elimination reactions. The cyclobutanecarboxamide group could potentially undergo reactions at the carbonyl group or the amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple polar groups and potential for hydrogen bonding suggest that it would likely be soluble in polar solvents. The complex, multi-ring structure could also influence its melting point, boiling point, and other physical properties.